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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)benzaldehyde

Cat. No.: B053968 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides detailed, step-by-step procedures for the safe disposal of 2-(4-
Chlorophenoxy)benzaldehyde, a compound presenting multiple hazards. Adherence to these

protocols is essential to mitigate risks and comply with regulatory standards.

Hazard Profile
2-(4-Chlorophenoxy)benzaldehyde is a combustible liquid that is harmful if inhaled, causes

skin and serious eye irritation, may cause respiratory irritation, and is suspected of damaging

fertility or the unborn child.[1] It is also toxic to aquatic life with long-lasting effects.[1][2] A

thorough understanding of its hazard profile, summarized in the table below, is the first step in

safe handling and disposal.
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Hazard Classification GHS Category Description

Flammable Liquids Category 4 Combustible liquid[1]

Acute Toxicity (Inhalation) Category 4 Harmful if inhaled[1]

Skin Irritation Category 2 Causes skin irritation[1]

Serious Eye Irritation Category 2A Causes serious eye irritation[1]

Reproductive Toxicity Category 1B
May damage fertility or the

unborn child[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation[1]

Hazardous to the Aquatic

Environment (Acute)
Category 2 Toxic to aquatic life[1]

Hazardous to the Aquatic

Environment (Chronic)
Category 2

Toxic to aquatic life with long

lasting effects[1]

Personal Protective Equipment (PPE)
Before handling 2-(4-Chlorophenoxy)benzaldehyde for any purpose, including disposal, it is

mandatory to wear appropriate Personal Protective Equipment (PPE). This is a critical step in

minimizing exposure and ensuring personal safety.

Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

This includes a lab coat and, if necessary, flame-retardant antistatic protective clothing.[2]

Respiratory Protection: If there is a risk of inhalation of vapors or aerosols, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[3] All work should ideally

be conducted under a chemical fume hood.[1]

Spill Containment and Cleanup
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In the event of a spill, immediate and appropriate action is necessary to prevent the spread of

contamination and exposure.

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation.[1]

Control Ignition Sources: As the substance is a combustible liquid, remove all sources of

ignition such as open flames, hot surfaces, and sparks.[1][3]

Contain the Spill: Cover drains to prevent the chemical from entering the sewer system.[1]

For liquid spills, use an inert absorbent material like vermiculite, dry sand, or earth to contain

and absorb the chemical.[4] Do not use combustible materials such as sawdust.[4]

Collect the Waste: Carefully collect the absorbed material and any contaminated soil or items

into a suitable, labeled, and closed container for disposal.[4]

Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent and

then wash with soap and water.

Disposal Procedures
The disposal of 2-(4-Chlorophenoxy)benzaldehyde and its contaminated materials must be

handled as hazardous waste and in accordance with all local, state, and federal regulations.

Waste Collection:

Do not mix 2-(4-Chlorophenoxy)benzaldehyde with other waste.[1]

Keep the chemical in its original container if possible.[1]

If transferring to a new container, ensure it is properly labeled with the chemical name and

all relevant hazard symbols.

Contaminated materials, such as PPE, absorbent materials, and empty containers, should

be collected in a designated and clearly labeled hazardous waste container. Handle

uncleaned containers as you would the product itself.[1]

Storage Pending Disposal:
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Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, strong bases, and strong reducing agents.[3]

Keep containers tightly closed.[1][3]

Final Disposal:

Dispose of the chemical waste and contaminated materials through an approved and

licensed waste disposal company.[1]

Do not discharge into the environment, including drains or waterways.[1][5]

Provide the waste disposal company with a complete and accurate Safety Data Sheet

(SDS) for 2-(4-Chlorophenoxy)benzaldehyde.

Disposal Process Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-(4-
Chlorophenoxy)benzaldehyde.
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Caption: Workflow for the safe disposal of 2-(4-Chlorophenoxy)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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